Cas no 79739-39-2 ([3,4'-Bipyridin]-6-amine, 5-chloro-)

• Product Name: [3,4'-Bipyridin]-6-amine, 5-chloro-
• CAS No: 79739-39-2
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• CID: 4909574
• Update Time: 2025-11-01

[3,4'-Bipyridin]-6-amine, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• [3,4'-Bipyridin]-6-amine, 5-chloro-
• 3-chloro-5-pyridin-4-ylpyridin-2-amine
• 3-Chloro-5-(pyridin-4-yl)pyridin-2-amine

• Inchi： 1S/C10H8ClN3/c11-9-5-8(6-14-10(9)12)7-1-3-13-4-2-7/h1-6H,(H2,12,14)
• InChI Key： BBFUXUPHALZSEC-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=CC(=C1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8

Additional information on [3,4'-Bipyridin]-6-amine, 5-chloro-

Introduction to [3,4'-Bipyridin]-6-amine, 5-chloro (CAS No. 79739-39-2)

[3,4'-Bipyridin]-6-amine, 5-chloro], identified by its CAS number [79739-39-2], is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic molecule, featuring a bipyridine core with an amine substituent at the 6-position and a chloro group at the 5-position, has garnered considerable attention due to its versatile applications in coordination chemistry, catalysis, and medicinal chemistry.

The structural framework of [3,4'-Bipyridin]-6-amine, 5-chloro] consists of two pyridine rings connected by a central carbon-carbon bond, forming a bipyridine ligand. The presence of the amine group at the 6-position enhances its ability to coordinate with various metal ions, making it a valuable building block for designing metal-organic frameworks (MOFs) and supramolecular complexes. Additionally, the chloro substituent at the 5-position introduces further reactivity, enabling diverse functionalization strategies.

In recent years, [3,4'-Bipyridin]-6-amine, 5-chloro] has been extensively studied for its potential in pharmaceutical applications. Its ability to form stable complexes with transition metals has led to its exploration as a catalyst in various organic transformations. For instance, palladium and platinum complexes derived from this ligand have shown promise in cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules.

Moreover, the bipyridine motif is well-known for its role in biological systems, particularly in binding to heme groups and metalloproteins. The amine and chloro functional groups on [3,4'-Bipyridin]-6-amine, 5-chloro] allow for fine-tuning of its binding properties, making it an attractive candidate for developing new therapeutic agents. Researchers have reported its utility in designing inhibitors for enzymes involved in metabolic pathways and in creating targeted drug delivery systems.

Recent advancements in computational chemistry have further highlighted the importance of [3,4'-Bipyridin]-6-amine, 5-chloro] in drug discovery. Molecular modeling studies have revealed that this compound can effectively interact with specific biological targets due to its optimized steric and electronic properties. These insights have guided the development of novel derivatives with enhanced binding affinity and selectivity.

The compound's role in material science is also noteworthy. Its ability to self-assemble into ordered structures has been exploited in the design of advanced materials such as sensors and conductive polymers. The chloro group facilitates further chemical modifications, enabling the creation of materials with tailored properties for various technological applications.

In summary, [3,4'-Bipyridin]-6-amine, 5-chloro] (CAS No. 79739-39-2) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for researchers working on catalysis, pharmaceuticals, and materials science. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most pressing challenges in modern chemistry and medicine.